
Technical Overview of 4-(Benzyloxy)benzene-1-
sulfinic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(Benzyloxy)benzene-1-

sulfinicacid

Cat. No.: B2796651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key molecular properties of 4-

(Benzyloxy)benzene-1-sulfinic acid, a compound of interest in organic synthesis and medicinal

chemistry.

Molecular Identity and Weight
4-(Benzyloxy)benzene-1-sulfinic acid is an organic compound featuring a benzene ring

substituted with a benzyloxy group and a sulfinic acid group.

Property Value

IUPAC Name 4-(benzyloxy)benzenesulfinic acid

CAS Number 740053-31-0

Molecular Formula C₁₃H₁₂O₃S

Molecular Weight 248.3 g/mol

Physical Form Powder

The structural and molecular details are fundamental for its application in experimental settings,

particularly in designing synthetic routes and in the quantitative analysis of reaction yields.
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Logical Structure of 4-(Benzyloxy)benzene-1-sulfinic
acid
The following diagram illustrates the constituent functional groups that form the molecule.

Understanding this structure is crucial for predicting its reactivity and interactions.
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Caption: Key functional groups of the molecule.

Experimental Workflow: Molecular Weight
Determination
The molecular weight of a compound like 4-(Benzyloxy)benzene-1-sulfinic acid is typically

confirmed using mass spectrometry. The general workflow for such an analysis is outlined

below. This process ensures the identity and purity of the synthesized or procured compound

before its use in further research and development.
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Sample Preparation
(Dissolution in a suitable solvent)

Introduction into Mass Spectrometer

Ionization
(e.g., Electrospray Ionization - ESI)

Mass Analysis
(Separation of ions by m/z ratio)

Detection

Data Analysis
(Generation of Mass Spectrum)

Molecular Weight Confirmation
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Caption: General workflow for mass spectrometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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